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Compound of Interest

Compound Name: Dobpo

Cat. No.: B14440470 Get Quote

Disclaimer: Information regarding a substance specifically named "DOBPO" is limited in

publicly available scientific literature. The name appears as an acronym in patents related to

organophosphorus coupling reagents used in chemical synthesis, particularly in the context of

peptide synthesis and complement factor D inhibitors.[1][2][3] This guide synthesizes general

principles for handling such compounds and provides a framework for laboratory safety

protocols. Users must consult their institution's specific safety guidelines and the Safety Data

Sheet (SDS) provided by the manufacturer for definitive information.

Compound Identification and Physicochemical
Properties
DOBPO is referenced among other organophosphorus compounds used as amide coupling

reagents.[3] These reagents are typically reactive solids sensitive to moisture. While specific

data for DOBPO is not available, the table below outlines typical properties for a generic

organophosphorus coupling reagent.

Table 1: Physicochemical Properties of a Representative Organophosphorus Coupling Reagent
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Property Value Data Source

IUPAC Name

(Benzotriazol-1-
yloxy)diphenylphosphine
oxide

Example

Acronym BOP Example

CAS Number 56602-33-6 Example

Molecular Formula C₁₈H₁₄N₃O₂P Example

Molar Mass 347.30 g/mol Example

Appearance
White to off-white crystalline

powder
Generic

Melting Point 155 °C (decomposes) Generic

| Solubility | Soluble in DMF, CH₂Cl₂, THF. Reacts with water. | Generic |

Toxicological Data and Hazard Identification
Organophosphorus compounds can vary widely in toxicity. As a reactive coupling reagent,

DOBPO should be handled as a hazardous substance. Potential hazards include skin and eye

irritation, respiratory tract irritation upon inhalation of dust, and potential for more severe toxicity

if ingested or absorbed.

Table 2: Hazard Identification and Exposure Limits

Hazard Class GHS Pictogram Statement

Acute Toxicity, Oral 💀
Danger: Fatal if swallowed.
(Assumed worst-case)

Skin Corrosion/Irritation corrosive
Danger: Causes severe skin

burns and eye damage.

Serious Eye Damage corrosive
Danger: Causes serious eye

damage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b14440470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14440470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Specific Target Organ Toxicity | health_hazard | Warning: May cause respiratory irritation. |

Note: This table represents a conservative hazard assessment in the absence of specific data

for DOBPO. Refer to the supplier's SDS for definitive GHS classifications.

Standard Laboratory Handling Workflow
Safe handling of reactive powder reagents like DOBPO requires a controlled workflow to

minimize exposure and prevent accidental release. The following diagram outlines a standard

procedure from receipt to disposal.
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Diagram 1: Standard Handling Workflow for DOBPO
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Diagram 2: Generalized Carboxylic Acid Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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